Cas no 146368-09-4 (1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate)

• Product Name: 1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate
• CAS No: 146368-09-4
• Molecular Formula: C₂₀H₂₂N₂O₃S
• Molecular Weight: 370.46528
• MDL: MFCD12912147
• CID: 98371
• PubChem ID: 12037270

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Properties

Names and Identifiers

• 1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
• 1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate
• 2-[(E)-2-anilinoethenyl]-1-ethyl-3,3-dimethylindol-1-ium-5-sulfonate
• 3H-Indolium, 1-ethyl-3,3-dimethyl-2-[2-(phenylamino)ethenyl]-5-sulfo-, inner salt
• (E)-1-ETHYL-3,3-DIMETHYL-2-[2-(PHENYLAMINO)VINYL]-INDOLENINIUM-5-SULFONATE
• 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt
• 3H-INDOLIUM,1-ETHYL-3,3- DIMETHYL-2-[2-(PHENYLAMINO)ETHENYL]-5-SULFO,INNER SALT.
• 3H-Indolium,1-ethyl-3,3-Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner
• 3H-Indolium-1-ethyl-3,3-dimethyl-2-[2-(phenylamino)-ethyenyl-5-sulfo] inner salt
• I06-2168
• 3H-IndoliuM,1-Ethyl-3,3- DiMethyl-2-[2-(phenylaMino)ethenyl]-5-S
• 146368-09-4
• 3H-Indolium,1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo,inner salt.
• 1-ethyl-3,3-dimethyl-2-[(1E)-2-(phenylamino)ethenyl]-3H-indol-1-ium-5-sulfonate
• 3H-Indolium,1-ethyl-3,3-dimethyl-2-[2-(phenylamino)ethenyl]-5-sulfo-,inner salt
• AKOS015841947
• AMY36564
• (E)-1-ethyl-3,3-dimethyl-2-(2-(phenylamino)vinyl)-3H-indol-1-ium-5-sulfonate
• DTXSID80476305
• 3H-Indolium1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfoinner salt.
• 2-[(E)-2-Anilinoethenyl]-1-ethyl-3,3-dimethyl-3H-indol-1-ium-5-sulfonate
• 3H-Indolium，1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo，inner salt.

• MDL： MFCD12912147
• InChIKey： DZZLKLFMSFKOPT-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H22N2O3S/c1-4-22-18-11-10-16(26(23,24)25)14-17(18)20(2,3)19(22)12-13-21-15-8-6-5-7-9-15/h5-14H,4H2,1-3H3,(H,23,24,25)
• SMILES： CCN1C2=C(C=C(C=C2)S(=O)(=O)O)C(C)(C)C1=CC=NC3=CC=CC=C3

Computed Properties

• Exact Mass: 370.13500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 370.13511374g/mol
• Heavy Atom Count: 26
• Complexity: 656
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• LogP: 4.72520
• PSA: 80.62000

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Security Information

1-Ethyl-3,3-dimethyl-2-(2-(phenylamino)-vinyl)-3H-indol-1-ium-5-sulfonate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%